Cas no 50684-24-7 (N-methylquinuclidin-3-amine)

• Product Name: N-methylquinuclidin-3-amine
• CAS No: 50684-24-7
• CID: 4654364
• Update Time: 2025-06-07

N-methylquinuclidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-methylquinuclidin-3-amine

Additional information on N-methylquinuclidin-3-amine

N-Methylquinuclidin-3-Amine: A Comprehensive Overview

N-Methylquinuclidin-3-amine, also known by its CAS number 50684-24-7, is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and diverse applications. This compound belongs to the class of tertiary amines and is derived from quinuclidine, a bicyclic amine with a fused bicyclo[2.2.1]heptane structure. The addition of a methyl group at the nitrogen atom in quinuclidine results in the formation of N-methylquinuclidin-3-amine, which exhibits distinct chemical and physical characteristics compared to its parent compound.

The structure of N-methylquinuclidin-3-amine is characterized by a rigid bicyclic framework with a nitrogen atom at the 3-position, which is further substituted with a methyl group. This substitution not only influences the compound's stability but also plays a crucial role in its reactivity and functionality. Recent studies have highlighted the importance of such structural modifications in enhancing the compound's suitability for various industrial and pharmaceutical applications.

One of the most notable applications of N-methylquinuclidin-3-amine is in the field of materials science, where it serves as a precursor for the synthesis of advanced materials such as polymers and ceramics. The compound's ability to act as a template for self-assembling structures has been extensively explored, particularly in the context of creating ordered mesoporous materials with tailored pore sizes and surface properties. These materials find applications in catalysis, drug delivery systems, and energy storage technologies.

In addition to its role in materials science, N-methylquinuclidin-3-amine has also been investigated for its potential in medicinal chemistry. Researchers have explored its use as a building block for bioactive molecules, including antiviral agents and anticancer drugs. The compound's rigid structure and amine functionality make it an attractive candidate for designing molecules with specific pharmacokinetic profiles. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of N-methylquinuclidin-3-amine derivatives to various biological targets, paving the way for novel therapeutic interventions.

The synthesis of N-methylquinuclidin-3-amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the alkylation of quinuclidine with methylating agents such as methyl iodide or dimethyl sulfate. The reaction is often carried out under basic conditions to facilitate the nucleophilic substitution at the nitrogen atom. Optimization studies have shown that adjusting reaction parameters such as temperature, solvent, and catalysts can significantly influence the outcome of the synthesis.

From an environmental perspective, N-methylquinuclidin-3-amine has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through enzymatic pathways that target its nitrogen-containing functional groups. This information is crucial for assessing its environmental fate and ensuring sustainable practices during its production and use.

In conclusion, N-methylquinuclidin-3-amine (CAS No: 50684-24-7) is a versatile compound with promising applications across multiple disciplines. Its unique structure, reactivity, and functionality make it an invaluable tool in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, N-methylquinuclidin-3-amines role in shaping future innovations remains highly anticipated.